Cas no 112725-02-7 (2-phenyl-5-p.methoxyphenyl-4,5-dihydrooxazole)

• Product Name: 2-phenyl-5-p.methoxyphenyl-4,5-dihydrooxazole
• CAS No: 112725-02-7
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 1997015
• PubChem ID: 71336700
• Update Time: 2025-04-21

2-phenyl-5-p.methoxyphenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-5-p.methoxyphenyl-4,5-dihydrooxazole
• aeglemarmelosine
• 5-(4-methoxyphenyl)-2-phenyl-4,5-dihydro-1,3-oxazole
• DTXCID30715231
• DTXSID50764488
• 112725-02-7
• 5-(4-Methoxyphenyl)-2-phenyl-4,5-dihydrooxazole

• Inchi： 1S/C16H15NO2/c1-18-14-9-7-12(8-10-14)15-11-17-16(19-15)13-5-3-2-4-6-13/h2-10,15H,11H2,1H3
• InChI Key： RMDZEGDOFYXILO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NCC1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 253.110278721Da
• Monoisotopic Mass: 253.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles